Cas no 100114-49-6 (3-methylidenecyclobutan-1-amine)

• Product Name: 3-methylidenecyclobutan-1-amine
• CAS No: 100114-49-6
• MF: C₅H₉N
• MW: 83.1316611766815
• CID: 123956
• PubChem ID: 11094590
• Update Time: 2025-08-02

3-methylidenecyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine,3-methylene-
• 3-Methylenecyclobutanamine
• 3-Methylenecyclobutanamine hydrochloride
• 3-methylidenecyclobutan-1-amine
• 3-Methylen-cyclobutylamin
• 3-Methylene-1-cyclobutanamine
• 3-methylenecyclobutan-1-amine
• 3-Methylenecyclobutylamine
• Cyclobutanamine,3-methylene
• Cyclobutylamine,3-methylene-(6CI)
• 100114-49-6
• Cyclobutanamine, 3-methylene-
• EN300-1266185
• 3-methylene cyclobutanamine
• DTXSID80454880
• AM84287
• AKOS006314456

• MDL： MFCD09991756
• Inchi： 1S/C5H9N/c1-4-2-5(6)3-4/h5H,1-3,6H2
• InChI Key： CCDBTPTWKSVCET-UHFFFAOYSA-N
• SMILES： NC1CC(=C)C1

Computed Properties

• Exact Mass: 83.07350
• Monoisotopic Mass: 83.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 68
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.90±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 98.2±29.0 ºC (760 Torr),
• Flash Point: 10.7±19.6 ºC,
• Solubility: Slightly soluble (32 g/l) (25 º C),
• PSA: 26.02000
• LogP: 1.36400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 3-methylidenecyclobutan-1-amine

3-Methylidenecyclobutan-1-Amine: A Comprehensive Overview

3-Methylidenecyclobutan-1-amine (CAS No. 100114-49-6) is a unique organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, also referred to as methylidene cyclobutylamine, is characterized by its bicyclic structure, which consists of a cyclobutane ring fused with a methylene group and an amine functional group. The cyclobutane ring introduces strain into the molecule, making it highly reactive and versatile in various chemical reactions.

The synthesis of 3-methylidenecyclobutan-1-amine has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in catalytic techniques have enabled the synthesis of this compound with higher yields and improved purity. For instance, the use of transition metal catalysts such as palladium and nickel has been reported to facilitate the formation of the cyclobutane ring through [2+2] cycloaddition reactions. These methods not only enhance the efficiency of the synthesis process but also pave the way for large-scale production, which is crucial for its application in industrial settings.

The structural uniqueness of 3-methylidenecyclobutan-1-amine makes it an attractive candidate for applications in drug design. The compound's ability to form hydrogen bonds and its rigid structure make it a potential lead molecule for developing bioactive compounds. Recent studies have highlighted its role in enzyme inhibition, particularly in targeting kinases and proteases, which are critical in various disease pathways such as cancer and neurodegenerative disorders. Researchers have also explored its potential as a building block for constructing more complex molecules with enhanced pharmacological properties.

In addition to its role in drug discovery, 3-methylidenecyclobutan-1-amine has found applications in materials science. Its strained ring system makes it an ideal candidate for constructing novel materials with unique mechanical and electronic properties. For example, the compound has been used as a precursor for synthesizing conjugated polymers, which are widely used in organic electronics, such as light-emitting diodes (LEDs) and solar cells. The integration of this compound into polymer frameworks has been shown to improve their charge transport properties, making them more efficient for energy-related applications.

The reactivity of 3-methylidenecyclobutan-1-amine also makes it a valuable reagent in organic synthesis. Its ability to undergo various transformations, such as alkylation, acylation, and cycloaddition reactions, has been exploited to construct diverse molecular architectures. Recent research has focused on using this compound as a chiral auxiliary to induce asymmetry in molecules, which is essential for producing enantiomerically pure compounds required in pharmaceuticals and agrochemicals.

Despite its numerous applications, the handling and storage of 3-methylidenecyclobutan-1-amine require careful consideration due to its reactivity. The compound is sensitive to light and oxygen, necessitating storage under inert conditions. Researchers have developed innovative methods to stabilize the compound during synthesis and purification processes, ensuring its stability for subsequent applications.

In conclusion, 3-methylidenecyclobutan-1-amine (CAS No. 100114-49-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, reactivity, and potential for further functionalization make it a valuable tool in modern chemistry. As research continues to uncover new insights into its properties and applications, this compound is expected to play an increasingly important role in advancing scientific and technological frontiers.